N-(2-amino-5-methylphenyl)-2-furamide

• IUPAC Name: N-(2-amino-5-methylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C12H12N2O2/c1-8-4-5-9(13)10(7-8)14-12(15)11-3-2-6-16-11/h2-7H,13H2,1H3,(H,14,15)
• InChI Key: VRZLFNROVDGHJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)NC(=O)C2=CC=CO2
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

N-(2-amino-5-methylphenyl)-2-furamide, commonly known as AMF-26, is a synthetic compound that belongs to the class of phenylfuranylamides. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The sigma-1 receptor is a transmembrane protein that is widely distributed throughout the central and peripheral nervous systems. It has been implicated in the regulation of various signaling pathways, including calcium homeostasis, oxidative stress, and protein folding. AMF-26 binds to the sigma-1 receptor with high affinity and modulates its activity, leading to the activation of downstream signaling pathways. This, in turn, may lead to the modulation of various physiological functions.
Biochemical and Physiological Effects:
AMF-26 has been shown to exhibit various biochemical and physiological effects, including the modulation of calcium signaling, the reduction of oxidative stress, and the inhibition of pro-inflammatory cytokine production. It has also been shown to enhance neuronal survival and promote neurite outgrowth in vitro. In animal models, AMF-26 has been shown to exhibit analgesic and anxiolytic effects.

Advantages and Limitations for Lab Experiments

AMF-26 has several advantages for lab experiments, including its high potency and selectivity for the sigma-1 receptor, its ease of synthesis, and its stability under various experimental conditions. However, there are also some limitations to its use, including its relatively low solubility and the lack of information on its pharmacokinetics and toxicology.

Future Directions

There are several future directions for the study of AMF-26. One area of research is the development of more potent and selective sigma-1 receptor ligands based on the structure of AMF-26. Another area of research is the investigation of the pharmacokinetics and toxicology of AMF-26 and its potential use as a therapeutic agent in animal models. Additionally, the role of the sigma-1 receptor in various physiological functions and disease states needs to be further elucidated to fully understand the potential applications of AMF-26.

Synthesis Methods

AMF-26 can be synthesized through a multistep process involving the reaction of 2-furoic acid with 2-amino-5-methylphenylacetic acid. The resulting intermediate is then treated with thionyl chloride and finally coupled with 2-amino-5-methylphenylamine to yield AMF-26. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

AMF-26 has been studied for its potential applications in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to exhibit potent and selective binding affinity for the sigma-1 receptor, which is involved in the modulation of various physiological functions, including pain perception, learning and memory, and mood regulation. AMF-26 has been suggested as a potential therapeutic agent for the treatment of various neurological and psychiatric disorders, including depression, anxiety, and neuropathic pain.